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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128

Despite a comprehensive search of scientific literature and chemical databases, no specific
information is currently available for a compound designated as "Salfredin C2." This suggests
that Salfredin C2 may be a novel, yet-to-be-documented compound, a proprietary research
molecule not in the public domain, or potentially a misnomer for a related substance.

Our investigation into compounds with similar nomenclature, such as Salfredin B11, and
molecules with related structural motifs, like Salvinorin A and its C2-modified analogs, also did
not yield any direct connections or data pertaining to a "Salfredin C2."

Related Compounds and Potential Areas of Interest

While information on Salfredin C2 is absent, the broader families of "Salfredins" and
"Salvinorins" present potential, albeit speculative, areas of relevance for researchers in drug
development.

Salfredin B11

Salfredin B11 has been identified in Nigella sativa and Nigella glandulifera. However, detailed
pharmacological data, including its mechanism of action, enzyme inhibition profiles, and effects
on signaling pathways, are not extensively described in publicly accessible literature.

Salvinorin A and its C2 Analogs

Salvinorin A, a neoclerodane diterpenoid from Salvia divinorum, is a potent and selective
kappa-opioid receptor (KOR) agonist. Its unique, non-nitrogenous structure has made it a
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significant subject of research for the development of novel analgesics and treatments for
addiction.

Notably, the C2 position of Salvinorin Ais a key site for synthetic modification to alter its
pharmacological properties. Research into C2-modified Salvinorin A analogs has aimed to
improve pharmacokinetic profiles and modulate efficacy at the KOR. It is conceivable that
"Salfredin C2" could refer to a specific, unpublished C2-modified Salvinorin A derivative.
Without explicit data, this remains a hypothesis.

Future Outlook

The absence of information on Salfredin C2 underscores the vast and ever-evolving
landscape of natural product chemistry and drug discovery. Should research on this compound
be published in the future, a detailed technical guide could be constructed. Such a guide would
necessitate:

e Quantitative Data: Elucidation of metrics such as IC50 and Ki values to quantify its inhibitory
potency against specific enzymes or receptors.

o Experimental Protocols: Detailed descriptions of the assays used to determine its biological
activity, including binding assays, functional assays, and cellular studies.

» Signaling Pathway Analysis: Identification of the molecular pathways modulated by Salfredin
C2, which would be crucial for understanding its cellular effects.

Until such data becomes available, the mechanism of action of Salfredin C2 remains an open
question for the scientific community. Researchers interested in this or related compounds are
encouraged to monitor emerging literature in the fields of pharmacology and natural product
synthesis.

« To cite this document: BenchChem. [Unraveling the Enigma of Salfredin C2: A Review of
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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